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Compound of Interest

Compound Name: Propoxycarbazone sodium

Cat. No.: B136408 Get Quote

Providing essential safety and logistical information for the proper disposal of

propoxycarbazone sodium, this guide offers procedural, step-by-step guidance to ensure the

safe and compliant management of this chemical waste in a research environment.

Propoxycarbazone sodium, a post-emergence herbicide, requires careful handling and

disposal to minimize environmental contamination and ensure laboratory safety. Adherence to

federal and local regulations is paramount. In the United States, the disposal of pesticides like

propoxycarbazone sodium is regulated by the Federal Insecticide, Fungicide, and

Rodenticide Act (FIFRA) and the Resource Conservation and Recovery Act (RCRA). Unusable

pesticides are typically classified as hazardous waste.

This document serves as a comprehensive resource for researchers, scientists, and drug

development professionals, offering clear protocols and essential information for the

responsible disposal of propoxycarbazone sodium and its containers.

Key Disposal and Safety Data
The following table summarizes crucial information for the safe handling and disposal of

propoxycarbazone sodium. This data is compiled from various safety and regulatory sources.
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Parameter Information Citation

Common Trade Names
Olympus 70% Water

Dispersible Granular Herbicide
[1]

Primary Disposal Method

Use as per label instructions;

otherwise, dispose of at an

approved waste disposal

facility.

Alternative Disposal

Consider "Clean Sweep"

programs or local household

hazardous waste collection

events for unused pesticides.

Container Disposal
Triple-rinse containers

thoroughly before disposal.

Regulatory Framework

FIFRA (for use and labeling),

RCRA (for disposal of

hazardous waste)

Environmental Hazards Toxic to aquatic plants. [2]

Personal Protective Equipment

(PPE)

Long-sleeved shirt, long pants,

chemical-resistant gloves, and

goggles when handling.

[2]

First Aid - Skin Contact

Take off contaminated clothing.

Rinse skin immediately with

plenty of water for 15–20

minutes.

[2]

First Aid - Eye Contact

Hold eye open and rinse

slowly and gently with water for

15–20 minutes.

[2]

First Aid - Ingestion

Call a poison control center or

doctor immediately for

treatment advice.

[2]
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Experimental Protocol: Triple-Rinse Procedure for
Propoxycarbazone Sodium Containers
This protocol details the standardized triple-rinse method for decontaminating empty containers

of propoxycarbazone sodium, a critical step before their final disposal. Following this

procedure diligently minimizes the risk of environmental contamination and ensures compliance

with hazardous waste regulations.

Materials:

Empty propoxycarbazone sodium container

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat or

apron

Water source

Collection vessel for rinsate (e.g., a labeled hazardous waste container)

Funnel (optional)

Procedure:

Initial Draining: Once the container is empty, invert it over the designated hazardous waste

collection vessel and allow it to drain for at least 30 seconds after the flow has been reduced

to drips.

First Rinse:

Fill the empty container to approximately 25% of its capacity with water.

Securely close the container with its cap.

Agitate the container vigorously for at least 30 seconds, ensuring the water contacts all

interior surfaces.
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Pour the rinsate into the designated hazardous waste collection vessel. Allow the

container to drain completely.

Second Rinse: Repeat step 2.

Third Rinse: Repeat step 2.

Final Preparation for Disposal:

Puncture the container to prevent reuse.

Dispose of the triple-rinsed container in accordance with institutional and local regulations

for non-hazardous solid waste, or as specified on the product label. Some recycling

programs may accept properly rinsed pesticide containers.

Disposal Workflow and Logical Relationships
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of propoxycarbazone sodium and its containers.

Propoxycarbazone Sodium Waste Stream

Disposal Decision Final Disposition

Unused Product

Use as DirectedCan it be used?

Dispose as WasteCannot be used

Empty Container Triple Rinse

Approved Waste Facility

Hazardous Waste CollectionCheck local programs

Non-Hazardous Landfill/Recycling

Click to download full resolution via product page

Caption: Decision workflow for propoxycarbazone sodium disposal.
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Start: Empty
Propoxycarbazone
Sodium Container

Step 1: Initial Drain
(30 seconds)

Step 2: Fill 25% with
Water & Agitate

Step 3: Drain Rinsate
into Waste

Step 4: Repeat Fill
& Agitate

Step 5: Drain Rinsate
into Waste

Step 6: Repeat Fill
& Agitate

Step 7: Drain Rinsate
into Waste

Step 8: Puncture
Container

Step 9: Dispose of
Container as

Non-Hazardous

Click to download full resolution via product page

Caption: Step-by-step triple-rinse workflow for containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

2. Triple rinse guide for empty pesticide and dairy hygiene containers | Environmental
Protection Agency [epa.ie]

To cite this document: BenchChem. [Proper Disposal of Propoxycarbazone Sodium: A Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136408#propoxycarbazone-sodium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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